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Introduction
S-Acetylthiocholine iodide is a pivotal tool in neuroscience research, primarily serving as a

chromogenic substrate for the enzyme acetylcholinesterase (AChE).[1] Its structural similarity

to the endogenous neurotransmitter acetylcholine allows it to be hydrolyzed by AChE,

producing thiocholine.[2] This reaction is the cornerstone of the widely used Ellman's assay, a

simple and robust colorimetric method for quantifying AChE activity.[3] The ability to accurately

measure AChE activity is crucial for studying cholinergic neurotransmission, screening for

AChE inhibitors, and investigating the pathology of neurological disorders such as Alzheimer's

disease.[4] This guide provides an in-depth overview of S-acetylthiocholine iodide, including

its physicochemical properties, detailed experimental protocols for its use, and a summary of

key quantitative data.

Physicochemical Properties of S-Acetylthiocholine
Iodide
S-Acetylthiocholine iodide is a white crystalline solid that is soluble in water.[5] Its stability and

reactivity are enhanced by the presence of a thioether group, making it a reliable substrate for

in vitro studies.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1193921?utm_src=pdf-interest
https://www.benchchem.com/product/b1193921?utm_src=pdf-body
https://www.benchchem.com/pdf/Core_Principles_of_Acetylcholinesterase_Enzymatic_Assays.pdf
https://pubmed.ncbi.nlm.nih.gov/25636489/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/62f0fc5069f3a57e38afcb23/original/pseudo-irreversible-butyrylcholinesterase-inhibitors-sar-kinetic-computational-and-crystallographic-study-of-the-n-dialkyl-o-arylcarbamate-warhead.pdf
https://www.graphviz.org/pdf/dotguide.pdf
https://www.benchchem.com/product/b1193921?utm_src=pdf-body
https://www.benchchem.com/product/b1193921?utm_src=pdf-body
https://www.benchchem.com/product/b1193921?utm_src=pdf-body
https://www.researchgate.net/publication/272025991_Article_Acetylcholinesterase_activity_of_electric_eel_is_increased_or_decreased_by_selected_monoterpenoids_and_phenylpropanoids_in_a_concentration-dependent_manner
https://www.researchgate.net/publication/272025991_Article_Acetylcholinesterase_activity_of_electric_eel_is_increased_or_decreased_by_selected_monoterpenoids_and_phenylpropanoids_in_a_concentration-dependent_manner
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₇H₁₆INOS [6]

Molecular Weight 289.18 g/mol [6]

Melting Point 205 - 210 °C [7][8]

Appearance
White to off-white crystalline

powder
[5][7]

Solubility Soluble in water [5][9]

Storage 2-8°C, protected from light [10]

Purity ≥98% [9]

Core Application: The Ellman's Assay for
Acetylcholinesterase Activity
The primary application of S-acetylthiocholine iodide is in the colorimetric determination of

acetylcholinesterase activity via the Ellman's assay.[2] This assay is based on the enzymatic

hydrolysis of S-acetylthiocholine iodide by AChE to produce thiocholine. The thiocholine then

reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent, to

produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB²⁻), which can be quantified by

measuring its absorbance at 412 nm.[3] The rate of color development is directly proportional

to the AChE activity.[3]

Enzymatic Reaction and Detection
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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